Cas no 1403649-27-3 (2-(iodomethyl)-4,4-dimethyloxolane)

• Product Name: 2-(iodomethyl)-4,4-dimethyloxolane
• CAS No: 1403649-27-3
• MF: C₇H₁₃IO
• MW: 240.081994771957
• MDL: MFCD30502470
• CID: 4597161
• PubChem ID: 134690850
• Update Time: 2025-05-25

2-(iodomethyl)-4,4-dimethyloxolane Chemical and Physical Properties

Names and Identifiers

• 2-(iodomethyl)-4,4-dimethyloxolane
• Furan, tetrahydro-2-(iodomethyl)-4,4-dimethyl-

• MDL： MFCD30502470
• Inchi： 1S/C7H13IO/c1-7(2)3-6(4-8)9-5-7/h6H,3-5H2,1-2H3
• InChI Key： OCDRHJGUVVVLTR-UHFFFAOYSA-N
• SMILES： O1CC(C)(C)CC1CI

Additional information on 2-(iodomethyl)-4,4-dimethyloxolane

Professional Introduction to Compound with CAS No. 1403649-27-3 and Product Name: 2-(iodomethyl)-4,4-dimethyloxolane

The compound with the CAS number 1403649-27-3 and the product name 2-(iodomethyl)-4,4-dimethyloxolane represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural properties, has garnered considerable attention due to its potential applications in synthetic chemistry and drug development. The presence of an iodomethyl group and a dimethyl oxolane ring system imparts distinct reactivity, making it a valuable intermediate in various chemical transformations.

In recent years, the demand for specialized intermediates in pharmaceutical synthesis has surged, driven by the need for more efficient and selective methodologies. 2-(iodomethyl)-4,4-dimethyloxolane stands out as a versatile building block that facilitates the construction of complex molecular architectures. Its structural features enable it to participate in a range of reactions, including nucleophilic substitution, cross-coupling reactions, and ring-opening processes. These capabilities are particularly valuable in the synthesis of heterocyclic compounds, which are prevalent in many therapeutic agents.

One of the most compelling aspects of 2-(iodomethyl)-4,4-dimethyloxolane is its role in facilitating C-C bond formation. The iodomethyl group serves as an excellent electrophile, readily undergoing reactions with nucleophiles such as organolithium reagents, Grignard reagents, and alkoxides. This property has been exploited in the synthesis of various pharmacologically active compounds. For instance, recent studies have demonstrated its utility in constructing biaryl structures, which are crucial motifs in many drugs targeting neurological disorders.

Moreover, the dimethyl oxolane ring system contributes to the compound's stability and reactivity profile. The oxolane moiety is known for its ability to undergo ring-opening reactions under specific conditions, allowing for the introduction of diverse functional groups. This characteristic makes 2-(iodomethyl)-4,4-dimethyloxolane a valuable tool in polymer chemistry and material science, where controlled molecular architecture is essential. Recent research has explored its use in generating polymers with tailored properties, such as enhanced biodegradability or improved mechanical strength.

The pharmaceutical industry has also shown interest in 2-(iodomethyl)-4,4-dimethyloxolane due to its potential as a precursor for drug candidates. The ability to easily modify its structure allows chemists to explore a wide range of analogs with different biological activities. For example, modifications at the dimethyl oxolane ring can lead to compounds with altered pharmacokinetic profiles or enhanced binding affinity to target receptors. Such flexibility is invaluable in drug discovery pipelines where rapid iteration and optimization are key.

Recent advances in synthetic methodologies have further highlighted the importance of 2-(iodomethyl)-4,4-dimethyloxolane. Techniques such as transition-metal-catalyzed cross-coupling reactions have expanded its utility significantly. These reactions enable the introduction of aryl or vinyl groups at specific positions within the molecule, opening up new avenues for molecular diversification. The compound's compatibility with palladium-catalyzed reactions has been particularly noteworthy, leading to the synthesis of complex organic frameworks that would be otherwise challenging to access.

In addition to its synthetic applications, 2-(iodomethyl)-4,4-dimethyloxolane has found utility in agrochemical research. The structural motifs present in this compound are shared by many herbicides and fungicides, making it a promising candidate for developing new crop protection agents. By leveraging its reactivity profile, researchers aim to create molecules that are more effective against pests while minimizing environmental impact. This aligns with global trends toward sustainable agriculture and greener chemical processes.

The future prospects of 2-(iodomethyl)-4,4-dimethyloxolane are promising, given its broad applicability across multiple domains. As synthetic chemistry continues to evolve, new methodologies will likely emerge that further enhance its utility. Collaborative efforts between academia and industry will be crucial in harnessing its full potential for innovation-driven applications. The compound's versatility ensures that it will remain a cornerstone material in both research laboratories and industrial settings for years to come.